Cas no 114498-55-4 (Oxazolo4,5-cpyridin-2-amine)

• Product Name: Oxazolo4,5-cpyridin-2-amine
• CAS No: 114498-55-4
• MF: C₆H₅N₃O
• MW: 135.123400449753
• MDL: MFCD15526655
• CID: 132417
• PubChem ID: 14252936
• Update Time: 2025-08-02

Oxazolo4,5-cpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-c]pyridin-2-amine
• [1,3]oxazolo[4,5-c]pyridin-2-amine
• QC-4947
• Oxazolo[4,5-c]pyridin-2-amine (9CI)
• 2-Amino-oxazolo[4,5-c]pyridine
• 2-Aminooxazolo[4,5-c]pyridine
• FCH1187324
• SY114774
• AX8236979
• AB0062434
• ST24025702
• Z3900
• AKOS016007039
• EN300-300657
• Z1255498597
• FT-0734410
• AC-25122
• SCHEMBL19380045
• 114498-55-4
• A894194
• DTXSID00558056
• CS-0005597
• DS-16004
• MFCD15526655
• DA-17173
• Oxazolo4,5-cpyridin-2-amine

• MDL： MFCD15526655
• Inchi： 1S/C6H5N3O/c7-6-9-4-3-8-2-1-5(4)10-6/h1-3H,(H2,7,9)
• InChI Key： FJHYVYMTPVSYDO-UHFFFAOYSA-N
• SMILES： O1C(N)=NC2C=NC=CC1=2

Computed Properties

• Exact Mass: 135.04300
• Monoisotopic Mass: 135.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• XLogP3: 0.3

Experimental Properties

• Density: 1.421
• Boiling Point: 324 ºC
• Flash Point: 149 ºC
• PSA: 64.94000
• LogP: 1.38620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazolopyridines

Additional information on Oxazolo4,5-cpyridin-2-amine

Professional Introduction to Compound with CAS No. 114498-55-4 and Product Name: Oxazolo[4,5-c]pyridin-2-amine

The compound with the CAS number 114498-55-4 and the product name Oxazolo[4,5-c]pyridin-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of Oxazolo[4,5-c]pyridin-2-amine incorporates a fused ring system consisting of an oxazole ring connected to a pyridine moiety, which confers distinct chemical and biological properties that make it a promising candidate for further exploration.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their therapeutic efficacy. The Oxazolo[4,5-c]pyridin-2-amine scaffold has emerged as a versatile platform for designing molecules with enhanced pharmacological activity. Its ability to interact with various biological targets has been investigated extensively, leading to several groundbreaking discoveries. The compound’s dual functionality, arising from the presence of both the oxazole and pyridine rings, allows it to exhibit multiple modes of action, making it particularly attractive for the development of multifaceted therapeutic agents.

One of the most compelling aspects of Oxazolo[4,5-c]pyridin-2-amine is its potential in addressing unmet medical needs. Current research indicates that this compound exhibits promising activity against a range of diseases, including cancer and inflammatory disorders. The oxazole ring is known for its stability and ability to participate in hydrogen bonding, while the pyridine moiety enhances solubility and bioavailability. These properties collectively contribute to the compound’s favorable pharmacokinetic profile.

Recent studies have demonstrated that derivatives of Oxazolo[4,5-c]pyridin-2-amine can modulate key signaling pathways involved in disease progression. For instance, research has shown that certain analogs of this compound can inhibit enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular processes. These findings have opened up new avenues for therapeutic intervention and have sparked interest among pharmaceutical companies looking to develop next-generation drugs.

The synthesis of Oxazolo[4,5-c]pyridin-2-amine has been optimized through various chemical methodologies to ensure high yield and purity. Advanced synthetic techniques, including transition metal catalysis and flow chemistry, have been employed to streamline the production process. These advancements not only enhance efficiency but also allow for scalable manufacturing, making it feasible to produce larger quantities of the compound for preclinical and clinical studies.

In terms of biological activity, preliminary studies have revealed that Oxazolo[4,5-c]pyridin-2-amine exhibits significant binding affinity to several target proteins. This binding interaction is mediated by key functional groups within the molecule, including amine and hydroxyl moieties that can form hydrogen bonds with protein residues. Such interactions are crucial for modulating enzyme activity and have been observed in compounds that show therapeutic efficacy.

The potential applications of Oxazolo[4,5-c]pyridin-2-amine extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. For instance, derivatives of this compound have shown promise as herbicides and fungicides due to their ability to disrupt essential biological processes in plants. Additionally, its structural features make it a valuable building block for designing novel materials with specific functionalities.

As the field of medicinal chemistry continues to evolve, the importance of heterocyclic compounds like Oxazolo[4,5-c]pyridin-2-amine cannot be overstated. The ongoing research efforts aim to uncover new derivatives with improved pharmacological profiles and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential in driving these advancements forward.

The future prospects for Oxazolo[4,5-c]pyridin-2-amine are bright, with several clinical trials already underway to evaluate its safety and efficacy in humans. The results from these trials are expected to provide valuable insights into its therapeutic potential and pave the way for new treatments targeting various diseases. As more data becomes available, it is anticipated that this compound will play a pivotal role in shaping the future of drug development.